Cyclopentanone Cyclopentanone Cyclopentanone appears as a clear colorless liquid with a petroleum-like odor. Flash point 87 °F. Less dense than water and insoluble in water. Vapors heavier than air.
Cyclopentanone is a cyclic ketone that consists of cyclopentane bearing a single oxo substituent. It has a role as a Maillard reaction product.
Cyclopentanone is a natural product found in Solanum lycopersicum, Vitis rotundifolia, and Coffea arabica with data available.
Brand Name: Vulcanchem
CAS No.: 120-92-3
VCID: VC20825389
InChI: InChI=1S/C5H8O/c6-5-3-1-2-4-5/h1-4H2
SMILES: C1CCC(=O)C1
Molecular Formula: C5H8O
Molecular Weight: 84.12 g/mol

Cyclopentanone

CAS No.: 120-92-3

Cat. No.: VC20825389

Molecular Formula: C5H8O

Molecular Weight: 84.12 g/mol

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Cyclopentanone - 120-92-3

Specification

Description Cyclopentanone appears as a clear colorless liquid with a petroleum-like odor. Flash point 87 °F. Less dense than water and insoluble in water. Vapors heavier than air.
Cyclopentanone is a cyclic ketone that consists of cyclopentane bearing a single oxo substituent. It has a role as a Maillard reaction product.
Cyclopentanone is a natural product found in Solanum lycopersicum, Vitis rotundifolia, and Coffea arabica with data available.
CAS No. 120-92-3
Molecular Formula C5H8O
Molecular Weight 84.12 g/mol
IUPAC Name cyclopentanone
Standard InChI InChI=1S/C5H8O/c6-5-3-1-2-4-5/h1-4H2
Standard InChI Key BGTOWKSIORTVQH-UHFFFAOYSA-N
SMILES C1CCC(=O)C1
Canonical SMILES C1CCC(=O)C1
Boiling Point 267.17 °F at 760 mmHg (NTP, 1992)
130.6 °C AT 760 MM HG
130.00 to 131.00 °C. @ 760.00 mm Hg
131 °C
Colorform WATER-WHITE, MOBILE LIQUID
Flash Point 86 °F (NTP, 1992)
87 °F (CLOSED CUP)
26 °C
Melting Point -60.3 °F (NTP, 1992)
-51.3 °C
-58 °C
-51 °C

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